Methyl 2-[(2-methoxy-2-oxoethyl)(methyl)amino]acetate

• IUPAC Name: methyl 2-[(2-methoxy-2-oxoethyl)-methylamino]acetate
• InChI: InChI=1S/C7H13NO4/c1-8(4-6(9)11-2)5-7(10)12-3/h4-5H2,1-3H3
• InChI Key: RTKQGHBTUHGYNR-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)OC)CC(=O)OC
• Molecular Formula: C7H13NO4
• Molecular Weight: 175.18 g/mol
• CAS No.: 40418-38-0

Description

“Methyl 2-[(2-methoxy-2-oxoethyl)(methyl)amino]acetate” is also known as “Dimethyl 2,2’-iminodiacetate” and “Glycine, N- (2-methoxy-2-oxoethyl), methyl ester”. It has a molecular formula of C6H11NO4.

Molecular Structure Analysis

The molecular structure of “this compound” can be represented by the InChI code: InChI=1S/C6H11NO4/c1-10-5(8)3-7-4-6(9)11-2/h7H,3-4H2,1-2H3. This indicates the presence of carbon, hydrogen, nitrogen, and oxygen atoms in the molecule.

Scientific Research Applications

Synthesis and Characterization

The synthesis and characterization of compounds related to Methyl 2-[(2-methoxy-2-oxoethyl)(methyl)amino]acetate have been explored in various studies. For instance, Percino and Hernández (2007) investigated the synthesis of methyl-2[N-substituted-N-(2-hydroxyethyl)]amino-2-hydroxyacetates and related cyclic compounds, showing the versatility of reactions involving methyl 2-hydroxy-2-methoxy acetate (Percino & Hernández, 2007). Similarly, Karai et al. (2018) synthesized Methyl (2R)-2-benzamido-2-{[(1R)-2-methoxy-2-oxo-1-phenylethyl]amino}acetate, demonstrating its antibacterial activity, which underscores the potential pharmaceutical applications of such compounds (Karai et al., 2018).

Catalytic and Synthetic Applications

The catalytic and synthetic applications of related compounds have also been extensively studied. For example, Basato et al. (1988) explored the catalytic efficiency of metal centers in reactions involving methyl acetoacetate, revealing insights into the influence of metal–O bond ionic character on catalytic activity (Basato et al., 1988). This research contributes to our understanding of the role of metal centers in synthetic chemistry.

Antibacterial Activity

The antibacterial properties of compounds structurally related to this compound have been highlighted in several studies. Karai et al. (2017) synthesized Methyl N-[1-(Benzoylamino)-2-methoxy-2-oxoethyl]-tryptophanate, testing its in vitro antibacterial activity against various bacterial strains and demonstrating the compound's bactericidal effects (Karai et al., 2017).

Neuroprotective Drug Development

Research on Methyl 2-(methoxycarbonyl)-2-(methylamino) bicyclo[2.1.1]-hexane-5-carboxylate (MMMHC) by Yu et al. (2003) focused on its development as a potential neuroprotective drug, including radiolabeling and biodistribution studies that highlighted its ability to cross the brain-blood barrier and accumulate in cortical brain areas (Yu et al., 2003).

Mechanism of Action

The mechanism of action of “Methyl 2-[(2-methoxy-2-oxoethyl)(methyl)amino]acetate” is not explicitly mentioned in the literature. It’s worth noting that the mechanism of action of a compound often depends on its chemical structure and the context in which it is used.